Cas no 1807196-17-3 (Ethyl 3-cyano-4-methyl-2-nitrophenylacetate)

• Product Name: Ethyl 3-cyano-4-methyl-2-nitrophenylacetate
• CAS No: 1807196-17-3
• MF: C₁₂H₁₂N₂O₄
• MW: 248.234683036804
• CID: 5004173
• Update Time: 2025-10-30

Ethyl 3-cyano-4-methyl-2-nitrophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-4-methyl-2-nitrophenylacetate

• Inchi： 1S/C12H12N2O4/c1-3-18-11(15)6-9-5-4-8(2)10(7-13)12(9)14(16)17/h4-5H,3,6H2,1-2H3
• InChI Key： QCJCUGSRQWYSSB-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=CC(C)=C(C#N)C=1[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 368
• XLogP3: 2
• Topological Polar Surface Area: 95.9

Additional information on Ethyl 3-cyano-4-methyl-2-nitrophenylacetate

Comprehensive Overview of Ethyl 3-cyano-4-methyl-2-nitrophenylacetate (CAS No. 1807196-17-3)

Ethyl 3-cyano-4-methyl-2-nitrophenylacetate (CAS No. 1807196-17-3) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyano group, nitro group, and ester functionality, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers and industries value this compound for its role in developing innovative drug candidates and crop protection agents, aligning with the growing demand for sustainable solutions in healthcare and agriculture.

The compound’s CAS number 1807196-17-3 ensures precise identification in global chemical databases, facilitating regulatory compliance and supply chain transparency. Recent trends highlight its relevance in green chemistry applications, where its efficient synthesis pathways minimize environmental impact. This resonates with the increasing focus on eco-friendly chemical processes, a topic frequently searched in scientific and industrial forums.

From a structural perspective, the ethyl ester moiety in Ethyl 3-cyano-4-methyl-2-nitrophenylacetate enhances solubility and reactivity, enabling its use in multistep organic synthesis. The nitrophenyl group contributes to electron-withdrawing properties, which are critical in designing high-performance materials and photoactive compounds. These attributes are particularly relevant to researchers exploring advanced material science and optoelectronics, areas gaining traction in academic and industrial searches.

In pharmaceutical contexts, this compound serves as a precursor for heterocyclic scaffolds, which are foundational to many FDA-approved drugs. Its cyano functionality is often leveraged to introduce nitrogen-containing heterocycles, a strategy pivotal in drug discovery for treating metabolic and inflammatory disorders. Such applications align with trending searches on precision medicine and targeted therapies, underscoring the compound’s modern relevance.

Quality control and analytical profiling of CAS No. 1807196-17-3 involve advanced techniques like HPLC, NMR spectroscopy, and mass spectrometry, ensuring high purity for research and industrial use. These methods are frequently discussed in analytical chemistry circles, reflecting user interest in standardized testing protocols and QC/QA best practices.

In summary, Ethyl 3-cyano-4-methyl-2-nitrophenylacetate exemplifies the intersection of chemical innovation and practical applications. Its adaptability across life sciences and material engineering positions it as a compound of enduring significance, meeting the evolving needs of researchers and industries worldwide.